3-Mercapto-1-hexanol
3-Mercapto-1-hexanol
3-Mercaptohexan-1-ol, also known as 3-sulfanylhexan-1-ol or fema 3850, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. Thus, 3-mercaptohexan-1-ol is considered to be a fatty alcohol lipid molecule. 3-Mercaptohexan-1-ol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 3-mercaptohexan-1-ol is primarily located in the cytoplasm. 3-Mercaptohexan-1-ol exists in all eukaryotes, ranging from yeast to humans. 3-Mercaptohexan-1-ol participates in a number of enzymatic reactions. In particular, 3-mercaptohexan-1-ol can be biosynthesized from hexane. 3-Mercaptohexan-1-ol can also be converted into 3-mercaptohexyl acetate. Outside of the human body, 3-mercaptohexan-1-ol can be found in fruits. This makes 3-mercaptohexan-1-ol a potential biomarker for the consumption of this food product.
3-mercaptohexanol is an alkanethiol that is hexane substituted at positions 1 and 3 by hydroxy and sulfanyl groups respectively. It has a role as a flavouring agent, a plant metabolite and a Saccharomyces cerevisiae metabolite. It is a primary alcohol and an alkanethiol. It derives from a hydride of a hexane.
3-mercaptohexanol is an alkanethiol that is hexane substituted at positions 1 and 3 by hydroxy and sulfanyl groups respectively. It has a role as a flavouring agent, a plant metabolite and a Saccharomyces cerevisiae metabolite. It is a primary alcohol and an alkanethiol. It derives from a hydride of a hexane.
Brand Name:
Vulcanchem
CAS No.:
51755-83-0
VCID:
VC20827204
InChI:
InChI=1S/C6H14OS/c1-2-3-6(8)4-5-7/h6-8H,2-5H2,1H3
SMILES:
CCCC(CCO)S
Molecular Formula:
C6H14OS
Molecular Weight:
134.24 g/mol
3-Mercapto-1-hexanol
CAS No.: 51755-83-0
Reference Standards
Cat. No.: VC20827204
Molecular Formula: C6H14OS
Molecular Weight: 134.24 g/mol
* For research use only. Not for human or veterinary use.
| Description | 3-Mercaptohexan-1-ol, also known as 3-sulfanylhexan-1-ol or fema 3850, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. Thus, 3-mercaptohexan-1-ol is considered to be a fatty alcohol lipid molecule. 3-Mercaptohexan-1-ol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 3-mercaptohexan-1-ol is primarily located in the cytoplasm. 3-Mercaptohexan-1-ol exists in all eukaryotes, ranging from yeast to humans. 3-Mercaptohexan-1-ol participates in a number of enzymatic reactions. In particular, 3-mercaptohexan-1-ol can be biosynthesized from hexane. 3-Mercaptohexan-1-ol can also be converted into 3-mercaptohexyl acetate. Outside of the human body, 3-mercaptohexan-1-ol can be found in fruits. This makes 3-mercaptohexan-1-ol a potential biomarker for the consumption of this food product. 3-mercaptohexanol is an alkanethiol that is hexane substituted at positions 1 and 3 by hydroxy and sulfanyl groups respectively. It has a role as a flavouring agent, a plant metabolite and a Saccharomyces cerevisiae metabolite. It is a primary alcohol and an alkanethiol. It derives from a hydride of a hexane. |
|---|---|
| CAS No. | 51755-83-0 |
| Molecular Formula | C6H14OS |
| Molecular Weight | 134.24 g/mol |
| IUPAC Name | 3-sulfanylhexan-1-ol |
| Standard InChI | InChI=1S/C6H14OS/c1-2-3-6(8)4-5-7/h6-8H,2-5H2,1H3 |
| Standard InChI Key | TYZFMFVWHZKYSE-UHFFFAOYSA-N |
| SMILES | CCCC(CCO)S |
| Canonical SMILES | CCCC(CCO)S |
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